Cas no 1797555-10-2 (N-[2-(3-fluorophenyl)-2-methoxyethyl]-6-methoxy-1H-indole-2-carboxamide)

• Product Name: N-[2-(3-fluorophenyl)-2-methoxyethyl]-6-methoxy-1H-indole-2-carboxamide
• CAS No: 1797555-10-2
• MF: C₁₉H₁₉FN₂O₃
• MW: 342.364168405533
• CID: 5371981
• Update Time: 2025-05-21

N-[2-(3-fluorophenyl)-2-methoxyethyl]-6-methoxy-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-fluorophenyl)-2-methoxyethyl]-6-methoxy-1H-indole-2-carboxamide

• Inchi： 1S/C19H19FN2O3/c1-24-15-7-6-12-9-17(22-16(12)10-15)19(23)21-11-18(25-2)13-4-3-5-14(20)8-13/h3-10,18,22H,11H2,1-2H3,(H,21,23)
• InChI Key： MYSUWLLLHIETHM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(OC)=C2)C=C1C(NCC(C1=CC=CC(F)=C1)OC)=O

Additional information on N-[2-(3-fluorophenyl)-2-methoxyethyl]-6-methoxy-1H-indole-2-carboxamide

Introduction to N-[2-(3-fluorophenyl)-2-methoxyethyl]-6-methoxy-1H-indole-2-carboxamide (CAS No. 1797555-10-2)

N-[2-(3-fluorophenyl)-2-methoxyethyl]-6-methoxy-1H-indole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1797555-10-2, represents a unique blend of structural features that make it a promising candidate for various therapeutic applications. The presence of both fluorine and methoxy substituents in its molecular framework contributes to its distinct chemical properties, which are critical for its potential role in drug design and synthesis.

The indole core of this compound is particularly noteworthy, as indole derivatives have been extensively studied for their biological activities. Indole-based molecules are known for their involvement in a wide range of physiological processes, making them valuable scaffolds for developing new drugs. The specific substitution pattern in N-[2-(3-fluorophenyl)-2-methoxyethyl]-6-methoxy-1H-indole-2-carboxamide, particularly the methoxy group at the 6-position and the fluorophenyl moiety at the 2-position, enhances its pharmacological potential.

In recent years, there has been a surge in research focused on developing novel indole derivatives with improved pharmacokinetic and pharmacodynamic properties. The fluorine atom, in particular, plays a crucial role in modulating the compound's bioavailability and metabolic stability. This has led to increased interest in fluorinated indole compounds as potential therapeutic agents. The methoxy group also contributes to the compound's stability and solubility, which are essential factors for drug formulation.

The synthesis of N-[2-(3-fluorophenyl)-2-methoxyethyl]-6-methoxy-1H-indole-2-carboxamide involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. These methods are critical for producing compounds with the desired structural integrity and biological activity.

The biological activity of this compound has been the subject of numerous preclinical studies. Research indicates that it exhibits promising properties as an inhibitor of certain enzymes and receptors involved in inflammatory and neurological disorders. The fluorine-substituted indole moiety is particularly effective in binding to target proteins, thereby modulating their function. This has opened up new avenues for developing drugs that can address these conditions more effectively.

In addition to its potential therapeutic applications, N-[2-(3-fluorophenyl)-2-methoxyethyl]-6-methoxy-1H-indole-2-carboxamide has also shown promise in combination therapies. Its ability to interact with multiple targets makes it an attractive candidate for synergistic drug regimens. Such combinations can enhance treatment efficacy while minimizing side effects, representing a significant advancement in personalized medicine.

The compound's structural features also make it a valuable tool for mechanistic studies in drug discovery. By understanding how it interacts with biological targets, researchers can gain insights into the mechanisms underlying various diseases. This knowledge can then be used to design more effective drugs with improved selectivity and potency.

The development of N-[2-(3-fluorophenyl)-2-methoxyethyl]-6-methoxy-1H-indole-2-carboxamide aligns with the broader trend towards innovative drug design driven by advances in computational chemistry and high-throughput screening technologies. These tools enable researchers to rapidly identify and optimize lead compounds with desired properties. The integration of these technologies into the drug discovery process has significantly accelerated the development of novel therapeutics.

The future prospects of this compound are further enhanced by its compatibility with various drug delivery systems. Its chemical properties allow it to be formulated into different dosage forms, including oral tablets, injectables, and topical preparations. This flexibility is crucial for ensuring that patients can receive treatment in a manner that is most convenient and effective for their specific needs.

In conclusion, N-[2-(3-fluorophenyl)-2-methoxyethyl]-6-methoxy-1H-indole-2-carboxamide (CAS No. 1797555-10-2) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its promising biological activity, make it a valuable asset in the ongoing quest to develop novel therapeutics. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.